Cas no 4592-53-4 (5-Isothiazolecarboxylicacid, 3-methyl-4-nitro-)

• Product Name: 5-Isothiazolecarboxylicacid, 3-methyl-4-nitro-
• CAS No: 4592-53-4
• MF: C₅H₄N₂O₄S
• MW: 188.161259651184
• CID: 325612
• PubChem ID: 45089191
• Update Time: 2025-04-19

5-Isothiazolecarboxylicacid, 3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylicacid, 3-methyl-4-nitro-
• 5-Isothiazolecarboxylicacid,3-methyl-4-nitro-(7CI,8CI,9CI)
• 3-methyl-4-nitro-1,2-thiazole-5-carboxylic acid
• 3-Methyl-4-nitro-isothiazole-5-carboxylic acid
• DTXSID00666423
• 4592-53-4

• Inchi： 1S/C5H4N2O4S/c1-2-3(7(10)11)4(5(8)9)12-6-2/h1H3,(H,8,9)
• InChI Key： JNGIXAWRDOXWOV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.98922
• Monoisotopic Mass: 187.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 247.3±40.0 °C at 760 mmHg
• Flash Point: 103.3±27.3 °C
• PSA: 93.33
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Isothiazolecarboxylicacid, 3-methyl-4-nitro- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)